Cas no 31009-06-0 (6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid)

6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid structure
31009-06-0 structure
Product Name:6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
CAS No:31009-06-0
MF:C11H5F4NO2
MW:259.15651679039
CID:293040
PubChem ID:21452045
Update Time:2025-04-19

6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 6-fluoro-2-(trifluoromethyl)-
    • 6-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
    • MFCD20925457
    • SB71142
    • RVQQIQCSUJBIMH-UHFFFAOYSA-N
    • 31009-06-0
    • 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylicacid
    • SCHEMBL11669211
    • DTXSID60614107
    • 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
    • Inchi: 1S/C11H5F4NO2/c12-5-1-2-8-6(3-5)7(10(17)18)4-9(16-8)11(13,14)15/h1-4H,(H,17,18)
    • InChI Key: RVQQIQCSUJBIMH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)O)=C2C=C(C=CC2=N1)F)(F)F

Computed Properties

  • Exact Mass: 259.02565
  • Monoisotopic Mass: 259.02564105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 327.4±42.0 °C at 760 mmHg
  • Flash Point: 151.8±27.9 °C
  • PSA: 50.19
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Security Information

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